N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C23H30N4O4/c28-22(24-16-19-8-4-14-30-19)23(29)25-17-20(21-9-5-15-31-21)27-12-10-26(11-13-27)18-6-2-1-3-7-18/h1-3,5-7,9,15,19-20H,4,8,10-14,16-17H2,(H,24,28)(H,25,29)
• InChI Key: SIITVMGMRMPQQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H30N4O4
• Molecular Weight: 426.5 g/mol

Description

N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H30N4O4 and its molecular weight is 426.517. The purity is usually 95%.
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Scientific Research Applications

Medical Imaging for Neuroinflammation

The compound is analogous to PET radiotracers, such as [11C]CPPC, which target the macrophage colony-stimulating factor 1 receptor (CSF1R) on microglia, offering a noninvasive tool for imaging neuroinflammation involved in neuropsychiatric disorders like Alzheimer’s and Parkinson’s diseases. This application facilitates the development of new therapeutics by providing a repeatable measure of drug target engagement and monitoring potential adverse neuroinflammatory effects of immunotherapies (Horti et al., 2019).

Cancer Chemotherapy and Malaria Treatment

Furan-amidines, including compounds with structural similarity to N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide, have been evaluated as potent inhibitors of NQO2, an enzyme of interest in cancer chemotherapy and malaria treatment. Modifications to the furan ring and amidine group aim to improve solubility, decrease basicity, and enhance inhibitory activity against NQO2, demonstrating potential therapeutic applications (Alnabulsi et al., 2018).

Neurodegenerative Diseases Treatment

Piperazine- and piperidine-containing compounds, including the one of interest, have been designed as human A2A adenosine receptor antagonists/inverse agonists. These compounds hold therapeutic promise for treating neurodegenerative disorders like Parkinson's and Alzheimer's diseases by potentially avoiding tumor development and immunoescaping of tumor cells (Varano et al., 2020).

Enhancement of Catalytic Activity in Chemical Synthesis

N,N'-Bisoxalamides, including compounds structurally related to this compound, enhance the catalytic activity in Cu-catalyzed coupling reactions. These ligands promote the N-arylation of anilines and cyclic secondary amines, facilitating the synthesis of pharmaceutically important building blocks (Bhunia et al., 2017).